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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-dimethylcyclohexanone, a versatile ketone with applications in organic
synthesis and as a building block for pharmaceuticals and agrochemicals. This document
consolidates critical data on its physical characteristics, chemical reactivity, and spectral
information. Detailed experimental protocols for its synthesis and common reactions are
provided, alongside visual representations of its molecular structure and reaction workflows to
support researchers in their laboratory endeavors.

Introduction

2,6-Dimethylcyclohexanone (CsH140) is a cyclic ketone that exists as a mixture of cis and
trans isomers. Its unique structural features and chemical reactivity make it a valuable
intermediate in various synthetic pathways.[1][2] This guide aims to be a central repository of
technical information for professionals working with this compound.

Physical and Chemical Properties

The physical and chemical properties of 2,6-dimethylcyclohexanone are summarized in the
tables below. The data presented is a compilation from various sources and represents the
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typical values for a mixture of isomers.

Table 1: Physical Properties of 2,6-

Dimethylcyclohexanone

Property Value Source(s)
Molecular Formula CsH140 [3][4]
Molecular Weight 126.20 g/mol [3]

CAS Number 2816-57-1 [3114]
Appearance Colorless to light yellow liquid

Density 0.925 g/mL at 25 °C

Boiling Point 174-176 °C [5]
Refractive Index (n20/D) 1.447 [5]

Flash Point 51 °C (closed cup)

Table 2: Safety Information

Hazard Statement GHS Classification Precautionary Measures
Keep away from
heat/sparks/open flames/hot

o o surfaces. — No smoking. Keep

Flammable liquid and vapor Flammable Liquid 3

container tightly closed.
Ground/bond container and

receiving equipment.

Note: This is not an exhaustive list of safety precautions. Always consult the full Safety Data

Sheet (SDS) before handling this chemical.

Spectral Data

Detailed spectral information is crucial for the identification and characterization of 2,6-

dimethylcyclohexanone.
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Infrared (IR) Spectroscopy: The IR spectrum of 2,6-dimethylcyclohexanone will show a
characteristic strong absorption band for the carbonyl group (C=0) stretch, typically in the
region of 1715 cm™1,

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum will exhibit signals corresponding to the methyl
protons and the protons on the cyclohexane ring. The chemical shifts and splitting patterns
will differ for the cis and trans isomers.

o 183C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl
carbon around 210-215 ppm, in addition to signals for the methyl and ring carbons.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*) at m/z =
126, corresponding to the molecular weight of the compound. Fragmentation patterns can
provide further structural information.

Experimental Protocols

Detailed methodologies for key experiments involving 2,6-dimethylcyclohexanone are

provided below.

Synthesis of 2,6-Dimethylcyclohexanone by Oxidation of
2,6-Dimethylcyclohexanol

This protocol describes a common method for the preparation of 2,6-dimethylcyclohexanone.

Materials:

2,6-dimethylcyclohexanol

40% Hydrogen Peroxide (H202)

Anhydrous Magnesium Sulfate (MgSOa)
Appropriate organic solvent (e.g., dichloromethane)

Standard laboratory glassware and equipment
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,6-dimethylcyclohexanol
(e.g., 6.4 g, 50 mmol) in a suitable organic solvent.

 To this solution, add 40% hydrogen peroxide (e.g., 5.1 cm3, 60 mmol).
e Add anhydrous magnesium sulfate (e.g., 4 g) to the reaction mixture.

 Stir the mixture vigorously at room temperature for approximately 30 minutes. The reaction
progress can be monitored by thin-layer chromatography (TLC).

o Upon completion of the reaction, filter the solid magnesium sulfate from the mixture.

e The organic layer is then washed with water and brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure to yield crude 2,6-
dimethylcyclohexanone.

e The crude product can be purified by distillation.[2]

Reduction of 2,6-Dimethylcyclohexanone to 2,6-
Dimethylcyclohexanol

This protocol details the reduction of the ketone to the corresponding alcohol using sodium
borohydride.[6]

Materials:

2,6-dimethylcyclohexanone (cis/trans mixture)

Methanol

Sodium Borohydride (NaBHa4)

10% Sodium Hydroxide (NaOH) solution

Hexane
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e Anhydrous Magnesium Sulfate (MgSOa)
» Standard laboratory glassware and equipment
Procedure:

e In a 50 mL Erlenmeyer flask containing a magnetic stirrer, add 10 mL of methanol and 0.5 g
of 2,6-dimethylcyclohexanone.

e Cool the flask in an ice bath.
e While stirring, add 100 mg of sodium borohydride in two 50 mg portions.

o After the addition is complete and the initial reaction subsides (approximately 5-10 minutes),
remove the flask from the ice bath and continue stirring at room temperature for another 15
minutes.

e To the reaction mixture, add 5 mL of 10% NaOH solution, 5 mL of de-ionized water, and 15
mL of hexane.

¢ Stir the mixture for 3-5 minutes.

o Transfer the contents to a separatory funnel and separate the organic layer from the
aqueous layer.

o Extract the aqueous layer twice more with 10 mL portions of hexane.
o Combine all organic layers and dry over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure to obtain the 2,6-
dimethylcyclohexanol product. The product can be further analyzed by Gas Chromatography
(GC) and IR spectroscopy to determine the isomeric ratio and confirm the conversion of the
ketone to an alcohol.[6]

Visualizations

The following diagrams illustrate the molecular structure and a typical experimental workflow.
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Caption: Stereoisomers of 2,6-Dimethylcyclohexanone.
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Caption: Workflow for the synthesis of 2,6-dimethylcyclohexanone.
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Conclusion

This technical guide has presented a detailed overview of the physical and chemical properties
of 2,6-dimethylcyclohexanone, tailored for a scientific audience. The tabulated data,
experimental protocols, and visual diagrams are intended to serve as a valuable resource for
researchers and professionals in the fields of chemistry and drug development, facilitating a
deeper understanding and more efficient utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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